5-(furan-2-yl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-[2-(6-oxo-1H-pyridazin-3-yl)phenyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H12N4O4/c23-17-8-7-13(20-21-17)11-4-1-2-5-12(11)19-18(24)14-10-16(26-22-14)15-6-3-9-25-15/h1-10H,(H,19,24)(H,21,23)
• InChI Key: OPAZYVQSKUSBNP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC(=O)C=C2)NC(=O)C3=NOC(=C3)C4=CC=CO4
• Molecular Formula: C18H12N4O4
• Molecular Weight: 348.3 g/mol
• CAS No.: 1797079-16-3

Description

5-(furan-2-yl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H12N4O4 and its molecular weight is 348.318. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Impact of Polyhalogenated Compounds

Research on polyhalogenated compounds, including brominated flame retardants and related chemicals, highlights the environmental persistence and potential toxic effects of these substances. These studies investigate the accumulation of such compounds in indoor environments and their implications for human exposure. The analysis of indoor air and dust from residential spaces reveals significant levels of polybrominated diphenyl ethers and other related compounds, emphasizing the need for understanding the environmental behavior and health impacts of these persistent organic pollutants (Takigami et al., 2009).

Pharmacokinetics and Metabolism in Drug Development

The study of novel pharmacological agents, including those targeting the AMPA receptors for potential therapeutic applications, necessitates a comprehensive understanding of their pharmacokinetics and metabolism. For instance, the development of radiolabeled compounds for positron emission tomography (PET) imaging to study AMPA receptor distribution and binding in the human brain involves detailed investigations into these aspects. Such research provides crucial insights into the safety, kinetics, and potential clinical utility of new drugs (Takahata et al., 2017).

Toxicology and Safety Assessments

Biochemical Interactions and Effects

Research on the metabolism of dietary components and toxins, such as heterocyclic amines, furan derivatives, and other metabolites, provides insights into biochemical processes and potential health implications. These studies can elucidate how such compounds interact with biological systems, their metabolic pathways, and their effects on health. For example, the identification of metabolites and their urinary excretion patterns following consumption of certain foods or exposure to environmental toxins offers valuable information for nutritional science, toxicology, and public health (Prior et al., 2006).